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Compound of Interest

Compound Name: ZINC08383544

Cat. No.: B611939 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ZINC08383544, identified as N-(2-

carbamoylethyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide, is not readily available in public

databases. The following information is based on the chemical's structure, containing

acetamide and pyrazole functional groups, and general principles of laboratory safety and

chemical waste management. Researchers must always consult their institution's

Environmental Health and Safety (EHS) department for specific disposal protocols and conduct

a thorough risk assessment before handling this chemical.

Chemical Identification
Identifier Value

ZINC ID ZINC08383544

IUPAC Name
N-(2-carbamoylethyl)-2-(3,5-dimethyl-1H-

pyrazol-1-yl)acetamide

Molecular Formula C10H16N4O2

Molecular Weight 224.26 g/mol

Chemical Structure (Image of the chemical structure if available)

General Safety and Handling Precautions
Based on the known hazards of related acetamide and pyrazole compounds, the following

precautions are recommended. Acetamide itself is suspected of causing cancer, and pyrazole
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derivatives can have various toxicological profiles.

Hazard Category Precautionary Statement

Health Hazards

Suspected of causing cancer (based on

acetamide). May cause skin and eye irritation.

May be harmful if swallowed or inhaled.

Personal Protective Equipment (PPE)
Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety glasses or goggles.[1]

Handling

Avoid breathing dust, fumes, gas, mist, vapors,

or spray.[1] Wash hands thoroughly after

handling.[1] Do not eat, drink, or smoke when

using this product.[1] Use only in a well-

ventilated area, preferably in a chemical fume

hood.

Storage
Store in a tightly closed container in a dry, cool,

and well-ventilated place.[2] Store locked up.[1]

In case of Exposure

IF ON SKIN: Wash with plenty of soap and

water.[1] IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. IF SWALLOWED: Rinse mouth. Do

NOT induce vomiting. Call a POISON CENTER

or doctor/physician if you feel unwell.[3] IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[1]

Proper Disposal Procedures for Laboratory
Chemical Waste
The disposal of ZINC08383544 must be handled as hazardous chemical waste. Always follow

your institution's specific waste disposal guidelines and local, state, and federal regulations.[3]

[4]
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Step-by-Step General Disposal Protocol:
Waste Identification and Classification:

The chemical waste must be correctly identified. Since a specific SDS is unavailable, it

should be treated as a potentially hazardous substance.

Do not mix with other waste streams unless compatibility is confirmed.[4]

Container Selection and Labeling:

Use a compatible, leak-proof container for waste collection. Plastic is often preferred over

glass to minimize breakage risks.[3]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name (N-(2-carbamoylethyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide), the quantity, and

the date of accumulation.[3][4] Abbreviations and chemical formulas are generally not

acceptable.[4]

Waste Accumulation and Storage:

Keep the waste container securely closed except when adding waste.[4]

Store the waste in a designated, secure area, segregated from incompatible materials.[4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[4]

Provide them with a completed hazardous waste disposal form as required by your

institution.[3]

Empty Container Disposal:

Empty containers that held ZINC08383544 must be triple-rinsed with an appropriate

solvent.[4]
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The rinsate must be collected and disposed of as hazardous waste.[4] After triple-rinsing,

the container may be disposed of in the regular trash, but institutional policies on this may

vary.[4]

Experimental Protocols
No specific experimental protocols involving ZINC08383544 were found in the search results.

Researchers developing protocols for this compound should incorporate the safety and

handling precautions outlined above.

Visualizing the Disposal Workflow
The following diagram illustrates a general workflow for the proper disposal of laboratory

chemical waste.
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General Laboratory Chemical Waste Disposal Workflow

Step 1: Identify & Classify Waste
Treat as hazardous chemical waste.

Step 2: Select & Label Container
Use a compatible, sealed container.

Label with 'Hazardous Waste' and full chemical name.

Step 5: Dispose of Empty Container
Triple-rinse with appropriate solvent.

Dispose of rinsate as hazardous waste.

Step 3: Accumulate & Store Safely
Keep container closed in a designated, secure area.

Step 4: Arrange for Professional Disposal
Contact institutional EHS for pickup.

Completion: Waste is safely managed by professionals.

Collect Rinsate

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe and compliant disposal of laboratory

chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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